Cas no 107920-79-6 (Methyl 4-benzenesulfonamidobenzoate)

Methyl 4-benzenesulfonamidobenzoate is a sulfonamide-derived ester compound with applications in organic synthesis and pharmaceutical research. Its structure combines a benzenesulfonamide moiety with a methyl benzoate group, offering versatility as an intermediate in the preparation of more complex molecules. The compound exhibits stability under standard conditions and demonstrates compatibility with a range of chemical transformations, including nucleophilic substitutions and ester hydrolysis. Its well-defined molecular architecture makes it valuable for structure-activity relationship (SAR) studies, particularly in medicinal chemistry. The product is characterized by high purity, ensuring reproducibility in synthetic workflows. Proper handling and storage are recommended to maintain its integrity for research use.

Methyl 4-benzenesulfonamidobenzoate structure

107920-79-6 structure

Product Name:Methyl 4-benzenesulfonamidobenzoate

CAS No:107920-79-6

MF:C₁₄H₁₃NO₄S

MW:291.32232260704

MDL:MFCD00591212

CID:1039254

PubChem ID:967086

Update Time:2025-05-27

Methyl 4-benzenesulfonamidobenzoate Chemical and Physical Properties

Names and Identifiers

- Methyl 4-(phenylsulfonamido)benzoate
- Methyl 4-(phenylsulfomido)benzoate
- methyl 4-(benzenesulfonamido)benzoate
- Methyl 4-benzenesulfonaMidobenzoate
- Oprea1_271191
- DTXSID90359514
- methyl 4-[(phenylsulfonyl)amino]benzoate
- CS-0213351
- AG-205/01784036
- Methyl4-(phenylsulfonamido)benzoate
- Oprea1_111188
- AKOS003271284
- 2L-390S
- A895381
- SB82339
- 107920-79-6
- MFCD00591212
- SCHEMBL21761420
- STK415583
- Methyl 4-benzenesulfonamidobenzoate
- MDL： MFCD00591212
- Inchi： 1S/C14H13NO4S/c1-19-14(16)11-7-9-12(10-8-11)15-20(17,18)13-5-3-2-4-6-13/h2-10,15H,1H3
- InChI Key： ZDYHULHEHXQTBN-UHFFFAOYSA-N
- SMILES： S(C1C=CC=CC=1)(NC1C=CC(C(=O)OC)=CC=1)(=O)=O

Computed Properties

Exact Mass: 291.05700
Monoisotopic Mass: 291.05652907g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 20
Rotatable Bond Count: 5
Complexity: 415
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.1
Topological Polar Surface Area: 80.8Å²

Experimental Properties

Color/Form: NA
Density: 1.3±0.1 g/cm3
Boiling Point: 449.9±47.0 °C at 760 mmHg
PSA: 80.85000
LogP: 3.42780

Methyl 4-benzenesulfonamidobenzoate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Methyl 4-benzenesulfonamidobenzoate Customs Data

HS CODE：2935009090
Customs Data：

China Customs Code:
2935009090

Overview:

2935009090 Other sulphonates(Acyl)amine. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:35.0%

Declaration elements:

Product Name, component content, use to

Summary:

2935009090 other sulphonamides VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:35.0%

Methyl 4-benzenesulfonamidobenzoate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	217239-1g	Methyl 4-(phenylsulfonamido)benzoate	107920-79-6	95%	1g	￡76.00	2022-02-28
Fluorochem	217239-5g	Methyl 4-(phenylsulfonamido)benzoate	107920-79-6	95%	5g	￡225.00	2022-02-28
Fluorochem	217239-25g	Methyl 4-(phenylsulfonamido)benzoate	107920-79-6	95%	25g	￡600.00	2022-02-28
TRC	M272518-100mg	Methyl 4-benzenesulfonamidobenzoate	107920-79-6		100mg	$64.00	2023-05-18
TRC	M272518-250mg	Methyl 4-benzenesulfonamidobenzoate	107920-79-6		250mg	$75.00	2023-05-18
TRC	M272518-500mg	Methyl 4-benzenesulfonamidobenzoate	107920-79-6		500mg	$87.00	2023-05-18
TRC	M272518-1g	Methyl 4-benzenesulfonamidobenzoate	107920-79-6		1g	$98.00	2023-05-18
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.	M179308-25g	Methyl 4-benzenesulfonamidobenzoate	107920-79-6	98%	25g	¥3052.90	2023-09-01
abcr	AB335619-1 g	Methyl 4-benzenesulfonamidobenzoate; 98%	107920-79-6		1g	€144.00	2023-06-21
abcr	AB335619-5 g	Methyl 4-benzenesulfonamidobenzoate; 98%	107920-79-6		5g	€348.00	2023-06-21

Methyl 4-benzenesulfonamidobenzoate Production Method

Methyl 4-benzenesulfonamidobenzoate Suppliers

Amadis Chemical Company Limited

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Audited Supplier

(CAS:107920-79-6)Methyl 4-benzenesulfonamidobenzoate

Order Number:A895381

Stock Status:in Stock

Quantity:25g

Purity:99%

Pricing Information Last Updated:Friday, 30 August 2024 11:51

Price ($):448.0

Email:sales@amadischem.com

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